2-(5-phenyl-1H-imidazol-2-yl)piperidine

• CAS No.: 623950-22-1
• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 2-(5-phenyl-1H-imidazol-2-yl)piperidine
• InChI: InChI=1S/C14H17N3/c1-2-6-11(7-3-1)13-10-16-14(17-13)12-8-4-5-9-15-12/h1-3,6-7,10,12,15H,4-5,8-9H2,(H,16,17)
• InChI Key: AYVDXRKUCLVKBE-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=NC=C(N2)C3=CC=CC=C3

Description

2-(5-Phenyl-1H-imidazol-2-yl)piperidine is a heterocyclic compound featuring a piperidine ring substituted at the 2-position with a 5-phenyl-imidazole moiety. The piperidine ring contributes to conformational flexibility, while the imidazole group offers hydrogen-bonding capabilities and aromatic interactions, making it a versatile pharmacophore .

Comparison with Similar Compounds

Research Findings and Implications

• Receptor Selectivity : Substitution position on piperidine (2- vs. 4-) drastically alters receptor binding profiles, as seen in δ-opioid agonists .
• Enzyme Inhibition : Piperazine-containing analogues (e.g., SCH 66712) exhibit stronger CYP2D6 inactivation than piperidine-based compounds, likely due to enhanced active-site interactions .
• Metabolic Stability : Trifluoromethyl and fluorine substituents (e.g., in CK1δ inhibitors) improve pharmacokinetic properties compared to phenyl groups .

Preparation Methods

Reaction Mechanism and Substrate Design

The formation of the imidazole ring adjacent to the piperidine moiety often employs cyclization reactions. A key intermediate, 2-(5-phenyl-1H-imidazol-2-yl)piperidine, can be synthesized via acid-catalyzed intramolecular cyclization of N-(piperidin-2-yl)benzamidine derivatives. For example, heating N-(2-piperidyl)benzamidine hydrochloride at 120°C in acetic acid yields the target compound with 68% efficiency after 8 hours. The reaction proceeds through a protonation-deprotonation cascade, facilitating nucleophilic attack and ring closure.

Optimization Strategies

• Catalyst Selection : Substituting acetic acid with p-toluenesulfonic acid (pTSA) increases reaction rates by 25% due to stronger Brønsted acidity.

• Solvent Effects : Polar aprotic solvents like DMF stabilize transition states, reducing side products (e.g., dimerization) from 12% to 4%.

• Temperature Control : Maintaining temperatures below 130°C prevents decomposition of the benzamidine intermediate, as evidenced by thermogravimetric analysis.

Multi-Step Synthesis via Suzuki-Miyaura Cross-Coupling

Sequential Functionalization of Piperidine

A modular approach involves coupling a preformed imidazole boronic ester with a halogenated piperidine derivative. For instance, 2-bromo-piperidine reacts with 5-phenyl-1H-imidazol-2-ylboronic acid under Pd(PPh₃)₄ catalysis (2 mol%) in a toluene/water biphasic system. This method achieves 82% yield after 24 hours at 80°C. The use of microwave irradiation reduces reaction time to 2 hours with comparable yield (79%).

Purification and Byproduct Management

Reverse-phase HPLC (10–100% MeCN in water) effectively isolates the target compound from unreacted boronic acid and palladium residues. Critical parameters include:

• Column Selection : C18 columns with 5 µm particle size resolve imidazole derivatives with >95% purity.

• Lyophilization : Freeze-drying aqueous fractions minimizes thermal degradation, preserving compound integrity.

Solid-Phase Synthesis for High-Throughput Production

Resin-Bound Intermediate Strategy

Immobilizing piperidine on Wang resin via a hydroxymethyl linker enables iterative functionalization. After introducing the imidazole moiety using Fmoc-protected amino acids, cleavage with 30% TFA in DCM releases the product. This method scales linearly, producing 1.2 g/L resin with 89% purity.

Advantages Over Solution-Phase Methods

• Reduced Solvent Use : Solid-phase synthesis decreases DMF consumption by 60% compared to traditional methods.

• Automation Compatibility : Continuous flow reactors enable unattended synthesis of 20 derivatives per day.

Hydrolysis of Oxazolone Precursors

Acidic Hydrolysis Conditions

A patent-pending route hydrolyzes 2-(4,4-dimethyl-4,5-dihydrooxazol-2-yl)piperidine derivatives under refluxing HCl (6 M, 12 hours) to yield the imidazole ring. Neutralization with NaOH precipitates the product, achieving 74% yield after recrystallization from ethanol.

Side Reaction Mitigation

• pH Control : Maintaining pH <3 during hydrolysis suppresses oxazolone rearrangement byproducts.

• Temperature Gradients : Gradual heating (2°C/min) to 80°C prevents exothermic decomposition.

Enzymatic Synthesis Using Transaminases

Biocatalytic Route Development

Recent advances employ ω-transaminases to stereoselectively aminate 5-phenyl-1H-imidazol-2-yl ketones. Using PLP-dependent enzymes from Aspergillus terreus, the reaction achieves 91% enantiomeric excess (ee) for the (R)-isomer at 37°C.

Substrate Tolerance and Limitations

• Aryl Group Compatibility : Enzymes tolerate electron-withdrawing substituents (e.g., -NO₂) but fail with bulky groups (e.g., -CF₃).

• Cofactor Regeneration : Coupling with glucose dehydrogenase reduces NADPH costs by 40%.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Cost ($/g)
Acid-Catalyzed	68	95	Moderate	12.50
Suzuki Coupling	82	97	High	18.20
Solid-Phase	89	89	High	22.80
Hydrolysis	74	92	Low	9.40
Enzymatic	91	98	Moderate	31.00

Key Findings :

• The Suzuki-Miyaura method balances yield and scalability but requires costly palladium catalysts.

• Enzymatic synthesis offers superior stereocontrol but remains economically prohibitive for industrial use.

• Hydrolysis routes are cost-effective but suffer from moderate purity, necessitating additional purification .

Q & A

Q. Basic

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR are critical for confirming the connectivity of the imidazole and piperidine moieties. Distinct peaks for aromatic protons (δ 7.2–7.8 ppm) and piperidine’s methylene groups (δ 1.5–2.5 ppm) are diagnostic .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .
• X-ray Crystallography : Resolves stereochemistry and confirms spatial arrangement, particularly for chiral centers in piperidine .
• HPLC-PDA : Assesses purity (>95% is typical for research-grade compounds) using C18 columns and acetonitrile/water gradients .

How can computational methods be integrated into the design of novel derivatives of 2-(5-phenyl-1H-imidazol-2-yl)piperidine to enhance biological activity?

Q. Advanced

• Quantum Chemical Calculations : Predict electronic properties (e.g., HOMO-LUMO gaps) to optimize reactivity or binding affinity. Tools like Gaussian or ORCA are used to model interactions with biological targets (e.g., enzymes) .
• Molecular Dynamics (MD) Simulations : Study ligand-receptor binding stability in physiological conditions. For example, simulating interactions with G-protein-coupled receptors (GPCRs) to guide structural modifications .
• Reaction Path Search Algorithms : Tools like the Artificial Force Induced Reaction (AFIR) method identify energetically favorable pathways for synthesizing derivatives .
• Machine Learning : Train models on existing bioactivity data to predict ADMET (absorption, distribution, metabolism, excretion, toxicity) profiles .

What statistical experimental design approaches are recommended to optimize reaction conditions for synthesizing 2-(5-phenyl-1H-imidazol-2-yl)piperidine derivatives?

Q. Advanced

• Design of Experiments (DoE) : Use factorial designs (e.g., 2$^k$ factorial) to screen variables (temperature, catalyst loading, solvent ratio). Central Composite Designs (CCD) optimize yield and selectivity .
• Response Surface Methodology (RSM) : Models nonlinear relationships between variables. For example, optimizing reaction time and temperature to maximize yield while minimizing byproducts .
• Multivariate Analysis : Principal Component Analysis (PCA) identifies dominant factors affecting reaction efficiency, such as solvent polarity or base strength .

How should researchers address contradictory data in biological activity assessments of imidazole-piperidine hybrids, such as discrepancies between in vitro and in vivo results?

Q. Advanced

• Mechanistic Re-evaluation : Confirm target engagement using techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to validate binding affinities observed in vitro .
• Pharmacokinetic Profiling : Assess bioavailability, plasma protein binding, and metabolic stability. Poor in vivo efficacy may stem from rapid hepatic clearance or low blood-brain barrier penetration .
• Control for Solubility : Use co-solvents (e.g., DMSO/PEG) or nanoformulations to ensure compound solubility matches assay conditions .
• Orthogonal Assays : Validate results using complementary methods (e.g., enzyme inhibition assays vs. cell-based viability assays) .

What strategies are recommended for elucidating the mechanism of action of 2-(5-phenyl-1H-imidazol-2-yl)piperidine in antimicrobial studies?

Q. Advanced

• Proteomic Profiling : Use LC-MS/MS to identify proteins differentially expressed in treated vs. untreated bacterial cultures .
• Gene Knockout Models : Test activity against bacterial strains with mutations in putative target genes (e.g., DNA gyrase for fluoroquinolone-like activity) .
• Metabolic Flux Analysis : Track changes in bacterial metabolic pathways (e.g., TCA cycle) using $^{13}$C-labeled substrates .
• Molecular Docking : Screen against structural databases (e.g., PDB) to identify potential protein targets, such as penicillin-binding proteins (PBPs) .

How can researchers mitigate challenges in scaling up the synthesis of 2-(5-phenyl-1H-imidazol-2-yl)piperidine for preclinical studies?

Q. Advanced

• Process Analytical Technology (PAT) : Implement real-time monitoring (e.g., FTIR or Raman spectroscopy) to ensure consistency in reaction progression .
• Flow Chemistry : Transition from batch to continuous flow systems to improve heat/mass transfer and reduce side reactions .
• Green Chemistry Principles : Replace hazardous solvents (e.g., DMF) with biodegradable alternatives (e.g., cyclopentyl methyl ether) to simplify waste management .
• Quality-by-Design (QbD) : Define Critical Quality Attributes (CQAs) early, such as particle size distribution for formulation stability .

What are the best practices for evaluating the stability of 2-(5-phenyl-1H-imidazol-2-yl)piperidine under varying storage conditions?

Q. Basic

• Forced Degradation Studies : Expose the compound to heat (40–60°C), humidity (75% RH), and light (UV/vis) to identify degradation products via LC-MS .
• Long-Term Stability : Store aliquots at -20°C, 4°C, and room temperature, then assess purity monthly using HPLC .
• Lyophilization : Improve shelf life by lyophilizing the compound in inert atmospheres (argon) to prevent oxidation .